Cas no 69054-34-8 (3-Nitro-4-(phenylsulfanyl)benzenecarbaldehyde)

• Product Name: 3-Nitro-4-(phenylsulfanyl)benzenecarbaldehyde
• CAS No: 69054-34-8
• MF: C₁₃H₉NO₃S
• MW: 259.280462026596
• MDL: MFCD02815346
• CID: 3029406
• PubChem ID: 606636
• Update Time: 2025-04-21

3-Nitro-4-(phenylsulfanyl)benzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-异氰基-4-甲基噻吩
• 3-nitro-4-(phenylsulfanyl)benzenecarbaldehyde
• 3-nitro-4-(phenylthio)benzaldehyde
• 3-Nitro-4-(phenylsulfanyl)benzaldehyde
• 3-nitro-4-phenylsulfanylbenzaldehyde
• 3-nitro-4-phenylthiobenzaldehyde
• 3-Nitro-4-phenylsulfanyl-benzaldehyde
• Benzaldehyde, 3-nitro-4-phenylthio-
• STK696574
• 3-Nitro-4-(phenylsulfanyl)benzaldehyde #
• ATBVFIKZUSBTDE-UHFFFAOYSA-N
• AKOS005073089
• MFCD02815346
• JS-008C
• CS-0454919
• 69054-34-8
• 3-Nitro-4-(phenylsulfanyl)benzenecarbaldehyde

• MDL： MFCD02815346
• Inchi： 1S/C13H9NO3S/c15-9-10-6-7-13(12(8-10)14(16)17)18-11-4-2-1-3-5-11/h1-9H
• InChI Key： ATBVFIKZUSBTDE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC(C=O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.03031432g/mol
• Monoisotopic Mass: 259.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 88.2

Experimental Properties

• Melting Point: 89-90

3-Nitro-4-(phenylsulfanyl)benzenecarbaldehyde Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT